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Compound of Interest

Compound Name: Acid Brown 5

Cat. No.: B12383783 Get Quote

An In-depth Technical Guide to Acid Brown 5
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and relevant experimental protocols for the diazo dye, Acid Brown 5 (C.I. 20095). The

information is tailored for a scientific audience, with a focus on data presentation and detailed

methodologies.

Chemical Identity and Properties
Acid Brown 5 is a water-soluble anionic dye belonging to the double azo class. Its chemical

structure and properties are summarized in the tables below.

Table 1: Chemical Identifiers for Acid Brown 5

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b12383783?utm_src=pdf-interest
https://www.benchchem.com/product/b12383783?utm_src=pdf-body
https://www.benchchem.com/product/b12383783?utm_src=pdf-body
https://www.benchchem.com/product/b12383783?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12383783?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value

Chemical Name

disodium;4-amino-3-[[4-[(4-sulfonatonaphthalen-

1-yl)diazenyl]phenyl]diazenyl]naphthalene-1-

sulfonate

C.I. Name Acid Brown 5

CAS Number 5850-05-5[1][2]

C.I. Number 20095[1][2]

Molecular Formula C₂₆H₁₈N₆Na₂O₆S₂[1]

Molecular Weight 620.57 g/mol

Synonyms Acid Brown L, Brown 2R, Brown 7R, Brown BN

Table 2: Physicochemical and Technical Data for Acid
Brown 5

Property Value/Description

Physical Appearance Brown Powder

Hue Reddish Brown

Solubility

Soluble in water (forms a red-light brown

solution); slightly soluble in ethanol (forms a

shallow orange-brown solution).

Behavior in Strong Acid
Turns purple in strong sulfuric acid, with a brown

precipitate upon dilution.

Dye Content >98%

Light Fastness (ISO) 2

Washing Fastness (ISO) 2-3

Perspiration Fastness (ISO) 3

Applications
Primarily used in the textile, leather, and paper

industries.
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Synthesis of Acid Brown 5
The manufacturing of Acid Brown 5 involves a diazotization and coupling reaction. The

process utilizes two molar equivalents of 4-Aminonaphthalene-1-sulfonic acid and one molar

equivalent of Benzene-1,3-diamine.

Reactants

Process

Product

4-Aminonaphthalene-1-sulfonic acid (2 mol)

Diazotization of
4-Aminonaphthalene-1-sulfonic acid

Benzene-1,3-diamine (1 mol)

Azo Coupling

Acid Brown 5

Preparation

Experiment Analysis

Prepare Bacterial Inoculum

Inoculate & Incubate

Prepare Dye Medium

Collect Samples Periodically Centrifuge Samples Measure Supernatant Absorbance Calculate Decolorization

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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